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Compound of Interest

Compound Name: Diallylmethylamine

Cat. No.: B1582482

Application Notes and Protocols for
Diallylmethylamine

Audience: Researchers, scientists, and drug development professionals.

Introduction: Diallylmethylamine (C7Hi3N) is a tertiary amine used in various chemical
syntheses, including the preparation of quaternary ammonium salts.[1] Due to its chemical
properties, it presents significant hazards, including high flammability and corrosivity,
necessitating strict adherence to safety protocols in a laboratory setting.[1][2] These application
notes provide detailed procedures for the safe storage and handling of diallylmethylamine to
minimize risks to personnel and the environment.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of diallylmethylamine is
essential for its safe handling.
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Property Value Source

Molecular Formula C7HisN PubChem|[2]

Molecular Weight 111.18 g/mol Sigma-Aldrich, PubChem[2]
Appearance Colorless liquid ChemicalBook][3]

Odor Disagreeable PubChem][3]

Boiling Point 111 °C Sigma-Aldrich[1]

Density 0.789 g/mL at 25 °C Sigma-Aldrich[1]

Flash Point 7.2 °C (45.0 °F) - closed cup Sigma-Aldrich[1]

Refractive Index n20/D 1.43 Sigma-Aldrich[1]

Safety and Hazard Information

Diallylmethylamine is classified as a hazardous substance. The following table summarizes

its GHS classifications and associated hazard statements.

GHS Classification Hazard Statement

GHS Pictograms

H225: Highly flammable liquid

Flammable Liquids, Category 2 &
and vapor|[2]
Skin Corrosion/Irritation, H314: Causes severe skin )
corrosive

Category 1B burns and eye damage[2]
Acute Toxicity, Oral (optional) H302: Harmful if swallowed[2] |
Acute Toxicity, Dermal H312: Harmful in contact with I
(optional) skin[2] :
Serious Eye Damage/Eye H318: Causes serious eye )

I corrosive
Irritation, Category 1 damage|2]
Hazardous to the aquatic o

) H412: Harmful to aquatic life

environment, long-term hazard (none)

) with long lasting effects[2]
(optional)
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Signal Word: Danger[1][2]

Experimental Protocols

Proper PPE is mandatory when handling diallylmethylamine to prevent exposure.

PPE Specification

Eye/Face Protection Chemical safety goggles and a face shield.[4]

Chemical-resistant gloves (e.qg., nitrile,
Skin Protection neoprene), a flame-retardant lab coat, and
closed-toe shoes.[4][5][6]

Use in a well-ventilated area or under a

chemical fume hood.[7][8] If inhalation risk is
Respiratory Protection high, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors is

necessary.[7]

Proper storage is crucial to prevent accidents and maintain the chemical's integrity.

o Storage Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, open
flames, and other sources of ignition.[5][6][7] The storage area should be designated for
flammable liquids.[1]

o Container: Keep the container tightly closed.[5][6]

e Incompatible Materials: Store separately from acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and carbon dioxide.[7]

o Security: Keep locked up or in an area accessible only to qualified or authorized personnel.

[5]
Adherence to the following handling procedures is essential for safety.

o Work Area: Always work in a well-ventilated area, preferably under a chemical fume hood.[5]

[71L8]
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e Grounding: To avoid ignition from static electricity, ground and bond containers and receiving
equipment during transfer.[6][7] Use only non-sparking tools.[7]

» Personal Hygiene: Do not eat, drink, or smoke when using this product.[5][6] Wash hands
thoroughly after handling.[5][6]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[6] Avoid breathing mist or vapors.

[5]

In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

e Evacuate: Evacuate personnel from the immediate area.[5][8]

o Ventilate: Ensure adequate ventilation.[5][8]

o Control Ignition Sources: Remove all sources of ignition.[6][7]

« Containment: Use a non-combustible absorbent material (e.g., sand, earth) to soak up the
spill.[7]

o Collection: Collect the absorbed material into a suitable, closed container for disposal.[7]

o Decontamination: Clean the spill area thoroughly.

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[5][8]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[5][8]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5][6][7]

Dispose of diallylmethylamine and contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the product to enter drains.[5]

[8]

Visualized Workflows

The following diagrams illustrate key workflows for handling diallylmethylamine.
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Safe Handling Workflow for Diallylmethylamine
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Diallylmethylamine Spill Response Flowchart

Evacuate Immediate Area

Y

Alert Others and Supervisor

Assess Spill Size and Risk

Small, Manageable Spill Large or Unmanageable Spill

Don Appropriate PPE Contact Emergency Services

Y

Remove Ignition Sources

Y

Ensure Ventilation

Y

Contain Spill with Absorbent Material

Y

Collect Absorbed Material into a Sealed Container

Y

Decontaminate Spill Area

Y

Dispose of Waste Properly

Spill Response Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1582482?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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